Cas no 870485-26-0 (4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole)

4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole structure
870485-26-0 structure
Product Name:4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
CAS No:870485-26-0
MF:C20H16N2S
MW:316.419443130493
CID:2809747
PubChem ID:23530064
Update Time:2025-04-21

4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL862821
    • 4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
    • 870485-26-0
    • DTXSID90634757
    • Inchi: 1S/C20H16N2S/c1-13-3-7-15(8-4-13)17-11-12-18(20-19(17)21-23-22-20)16-9-5-14(2)6-10-16/h3-12H,1-2H3
    • InChI Key: OQFYDGFXCOSTRX-UHFFFAOYSA-N
    • SMILES: S1N=C2C(C(=CC=C2C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 316.10341969Da
  • Monoisotopic Mass: 316.10341969Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 54Ų
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